4-(4-fluorophenyl)-5-methyl-N-(2-methylpyrazol-3-yl)thiophene-2-carboxamide

• IUPAC Name: 4-(4-fluorophenyl)-5-methyl-N-(2-methylpyrazol-3-yl)thiophene-2-carboxamide
• InChI: InChI=1S/C16H14FN3OS/c1-10-13(11-3-5-12(17)6-4-11)9-14(22-10)16(21)19-15-7-8-18-20(15)2/h3-9H,1-2H3,(H,19,21)
• InChI Key: SMPKASBFIHLVCM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(S1)C(=O)NC2=CC=NN2C)C3=CC=C(C=C3)F
• Molecular Formula: C16H14FN3OS
• Molecular Weight: 315.4 g/mol

Description

4-(4-fluorophenyl)-5-methyl-N-(2-methylpyrazol-3-yl)thiophene-2-carboxamide, also known as FMTP, is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications.

Scientific Research Applications

4-(4-fluorophenyl)-5-methyl-N-(2-methylpyrazol-3-yl)thiophene-2-carboxamide has been studied for its potential therapeutic applications in various diseases, including cancer and neurodegenerative disorders. In cancer research, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In neurodegenerative disorder research, this compound has been shown to have neuroprotective effects by reducing oxidative stress and inflammation.

Mechanism of Action

The mechanism of action of 4-(4-fluorophenyl)-5-methyl-N-(2-methylpyrazol-3-yl)thiophene-2-carboxamide involves its interaction with various cellular targets, including the PI3K/Akt/mTOR pathway, the NF-κB pathway, and the Nrf2 pathway. This compound has been shown to inhibit the PI3K/Akt/mTOR pathway, which is involved in cell growth and survival, and the NF-κB pathway, which is involved in inflammation and cell survival. This compound has also been shown to activate the Nrf2 pathway, which is involved in antioxidant defense.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the inhibition of cell proliferation, the induction of apoptosis, the inhibition of angiogenesis, and the reduction of oxidative stress and inflammation. This compound has also been shown to have neuroprotective effects by reducing neuronal damage and increasing neuronal survival.

Advantages and Limitations for Lab Experiments

The advantages of using 4-(4-fluorophenyl)-5-methyl-N-(2-methylpyrazol-3-yl)thiophene-2-carboxamide in lab experiments include its specificity and potency in inhibiting cancer cell growth and inducing apoptosis. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further studies to determine its optimal dosage and administration route.

Future Directions

For 4-(4-fluorophenyl)-5-methyl-N-(2-methylpyrazol-3-yl)thiophene-2-carboxamide research include its potential use as a therapeutic agent for cancer and neurodegenerative disorders, as well as its potential use as a tool for studying cellular signaling pathways. Further studies are needed to determine the optimal dosage and administration route of this compound, as well as its potential side effects and toxicity. Additionally, the development of this compound analogs may provide new opportunities for therapeutic applications.

Synthesis Methods

The synthesis of 4-(4-fluorophenyl)-5-methyl-N-(2-methylpyrazol-3-yl)thiophene-2-carboxamide involves the reaction of 4-fluoroaniline with 2-methyl-3-pyrazolone, followed by the reaction of the resulting intermediate with 5-methylthiophene-2-carboxylic acid chloride. The final product is obtained after purification through column chromatography.